Cas no 110955-49-2 (4-methoxycarbonylbenzenesulfinic Acid)

• Product Name: 4-methoxycarbonylbenzenesulfinic Acid
• CAS No: 110955-49-2
• MF: C₈H₈O₄S
• MW: 200.211721420288
• CID: 2884430
• Update Time: 2025-10-28

4-methoxycarbonylbenzenesulfinic Acid Chemical and Physical Properties

Names and Identifiers

• 4-methoxycarbonylbenzenesulfinic Acid
• 4-(Methoxycarbonyl)benzene-1-sulfinic acid
• methyl 4-sulfinobenzoate

• Inchi： 1S/C8H8O4S/c1-12-8(9)6-2-4-7(5-3-6)13(10)11/h2-5H,1H3,(H,10,11)
• InChI Key： LSRBTEQHXLIBFK-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C(=O)OC)=CC=1)(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 208
• XLogP3: 1.5
• Topological Polar Surface Area: 82.8

Additional information on 4-methoxycarbonylbenzenesulfinic Acid

Comprehensive Overview of 4-Methoxycarbonylbenzenesulfinic Acid (CAS No. 110955-49-2): Properties, Applications, and Industry Insights

4-Methoxycarbonylbenzenesulfinic Acid (CAS No. 110955-49-2) is a specialized organic compound with a unique molecular structure, combining a sulfinic acid functional group with a methoxycarbonyl substituent on a benzene ring. This compound has garnered significant attention in pharmaceutical and chemical research due to its versatile reactivity and potential as an intermediate in synthetic pathways. The CAS number 110955-49-2 serves as a critical identifier for researchers and manufacturers seeking high-purity reagents for advanced applications.

In recent years, the demand for sulfinic acid derivatives like 4-Methoxycarbonylbenzenesulfinic Acid has surged, driven by their utility in asymmetric synthesis and catalysis. Industry trends highlight its role in developing green chemistry solutions, aligning with global sustainability goals. Researchers frequently search for "sulfinic acid stability" or "methoxycarbonyl group reactivity," reflecting the compound's relevance in optimizing synthetic routes for APIs (Active Pharmaceutical Ingredients).

The physicochemical properties of 4-Methoxycarbonylbenzenesulfinic Acid include a molecular weight of 200.21 g/mol and a characteristic solubility profile in polar solvents such as methanol and dimethyl sulfoxide (DMSO). Its sulfinate moiety enables nucleophilic reactions, making it valuable for constructing C-S bonds—a topic frequently explored in peer-reviewed journals. Analytical techniques like HPLC and NMR spectroscopy are essential for quality control, ensuring compliance with GMP standards in industrial-scale production.

Emerging applications of CAS 110955-49-2 span material science, where it acts as a precursor for functionalized polymers. User queries such as "sulfinic acid in polymer modification" underscore its potential in enhancing material durability and conductivity. Additionally, its role in photoredox catalysis has been investigated, addressing the growing interest in energy-efficient reactions.

From a commercial perspective, suppliers emphasize batch-to-batch consistency and low heavy metal content to meet the stringent requirements of pharmaceutical intermediates. Regulatory databases like REACH and FDA guidelines provide frameworks for safe handling, though the compound is not classified as hazardous under standard conditions. Discussions on "scaling sulfinic acid synthesis" dominate forums, highlighting challenges in yield optimization.

Future research directions for 4-Methoxycarbonylbenzenesulfinic Acid may explore its bioconjugation potential in drug delivery systems or its synergy with organocatalysts. As synthetic methodologies evolve, this compound remains a focal point for innovations in precision chemistry—answering the demand for tailored molecular building blocks in life sciences and beyond.